Cas no 2034501-49-8 (1-[1-(oxan-4-yl)piperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine)

• Product Name: 1-[1-(oxan-4-yl)piperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine
• CAS No: 2034501-49-8
• MF: C₂₁H₃₀F₃N₃O
• MW: 397.477615833282
• CID: 5353141
• Update Time: 2025-05-25

1-[1-(oxan-4-yl)piperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)-4-(3-(trifluoromethyl)phenyl)piperazine
• 1-[1-(oxan-4-yl)piperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine

• Inchi： 1S/C21H30F3N3O/c22-21(23,24)17-2-1-3-20(16-17)27-12-10-26(11-13-27)18-4-8-25(9-5-18)19-6-14-28-15-7-19/h1-3,16,18-19H,4-15H2
• InChI Key： FITRJZIJWUBFFE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(CC1)C1CCN(CC1)C1CCOCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 482
• XLogP3: 3.7
• Topological Polar Surface Area: 19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[1-(oxan-4-yl)piperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine

1-[1-(oxan-4-yl)piperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine: A Comprehensive Overview

1-[1-(oxan-4-yl)piperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine is a complex organic compound with the CAS number 2034501-49-8. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug discovery and materials science. The molecule features a piperazine ring system, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. This structural motif is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry.

The compound's structure includes a piperidin-4-yl group substituted with an oxan-4-yl moiety. The oxan group, also known as tetrahydropyran, adds a cyclic ether functionality to the molecule, potentially enhancing its solubility and bioavailability. Additionally, the 3-(trifluoromethyl)phenyl substituent introduces electron-withdrawing groups, which can influence the compound's electronic properties and reactivity. These structural features make 1-[1-(oxan-4-yl)piperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine a promising candidate for various applications in pharmaceuticals and related fields.

Recent studies have highlighted the importance of piperazine derivatives in the development of novel therapeutics. For instance, researchers have explored the use of piperazine-containing compounds as inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The presence of the trifluoromethylphenyl group in this compound suggests that it may exhibit enhanced stability and selectivity due to the electron-withdrawing effects of the trifluoromethyl group. This makes it a potential lead compound for further optimization in drug design.

In terms of synthesis, 1-[1-(oxan-4-yl)piperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of oxan derivatives as intermediates allows for precise control over the stereochemistry and regioselectivity of the product. Recent advancements in catalytic methods have further streamlined the synthesis of such complex molecules, reducing production costs and improving scalability.

The compound's pharmacokinetic properties are also of significant interest. Studies have shown that piperazine derivatives can exhibit favorable absorption profiles due to their ability to form hydrogen bonds with biological membranes. The incorporation of the oxan-4-yl group may further enhance these properties by increasing lipophilicity without compromising solubility. This balance is crucial for achieving optimal drug delivery and efficacy in vivo.

From an environmental perspective, understanding the degradation pathways of 1-[1-(oxan-4-yl)piperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine is essential for assessing its ecological impact. Research has demonstrated that such compounds can undergo hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. This information is valuable for designing sustainable synthetic routes and minimizing environmental hazards.

In conclusion, 1-[1-(oxan-4-yl)piperidin-4-yll]-4-[3-(trifluoromethyl)phenyl]piperazine represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features, combined with recent research findings, position it as a promising candidate for future therapeutic applications. As ongoing studies continue to uncover its full potential, this compound serves as a testament to the power of chemical innovation in addressing pressing medical challenges.